(4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)-2-fluorophenyl)boronic acid

• IUPAC Name: [4-[4-[tert-butyl(dimethyl)silyl]oxypiperidin-1-yl]sulfonyl-2-fluorophenyl]boronic acid
• InChI: InChI=1S/C17H29BFNO5SSi/c1-17(2,3)27(4,5)25-13-8-10-20(11-9-13)26(23,24)14-6-7-15(18(21)22)16(19)12-14/h6-7,12-13,21-22H,8-11H2,1-5H3
• InChI Key: ZXQWWGCGYTUILW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)O[Si](C)(C)C(C)(C)C)F)(O)O
• Molecular Formula: C17H29BFNO5SSi
• Molecular Weight: 417.4 g/mol

Description

“(4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)-2-fluorophenyl)boronic acid” is a chemical compound with the molecular formula C17H30BNO5SSi. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a boronic acid group attached to a phenyl ring, which is further substituted with a sulfonyl group linked to a piperidin-1-yl group. The piperidin-1-yl group is substituted with a tert-butyldimethylsilyl ether.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 399.39 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Antibacterial Activity

(Mori, Somada, & Oida, 2000) discuss the stereocontrolled synthesis of tricyclic carbapenem derivatives, where a piperidine ring, similar to the one in the compound of interest, is condensed to the carbapenem skeleton. These compounds exhibit potent antibacterial activities against both gram-positive and gram-negative bacteria.

Protection and Deprotection in Organic Synthesis

(Spjut, Qian, & Elofsson, 2010) explored the use of related sulfonyl compounds in the protection and deprotection of hydroxyl groups in organic synthesis. This is relevant to the chemical manipulation of (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)-2-fluorophenyl)boronic acid.

Antiosteoclast Activity

(Reddy et al., 2012) synthesized a family of compounds including a piperidine component and found moderate to high antiosteoclast and osteoblast activity in these compounds.

Synthesis of Amino Acids and Peptides

(Marin et al., 2004) describes the synthesis of piperidine derivatives for the creation of 4-hydroxypipecolates and 4-hydroxylysine, which are important in the synthesis of amino acids and peptides.

Enzyme Inhibition

(Khalid et al., 2016) synthesized 1,3,4-Oxadiazole bearing compounds with a piperidine component. These compounds were screened for enzyme inhibition, particularly against butyrylcholinesterase.

Metal-Free Coupling in Organic Chemistry

(Allwood et al., 2014) developed a procedure for metal-free coupling of saturated heterocyclic sulfonylhydrazones with aryl and heteroaromatic boronic acids. This research is relevant to the manipulation of this compound in organic synthesis.

Gas Chromatography and Mass Spectrometry

(Mawhinney, 1983) discusses the use of tert-butyldimethylsilyl derivatives in the analysis of oxyanions, relevant to the understanding of the tert-butyldimethylsilyl component of the compound .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.